Cas no 203661-67-0 (tert-butyl 5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)

• Product Name: tert-butyl 5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• CAS No: 203661-67-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD22376589
• CID: 2110685
• PubChem ID: 18670324
• Update Time: 2025-09-22

tert-butyl 5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl hexahydro-6-hydroxy-1H-isoindole-2(3H)-carboxylate
• tert-butyl 5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• tert-butyl 5-hydroxyoctahydro-2H-isoindole-2-carboxylate
• (3aR,7aS)-rel-tert-Butyl 5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• ISZLPPFTZXTGHT-UHFFFAOYSA-N
• tert-butyl (3aS,5R,7aR)-rel-5-hydroxy-octahydro-1H-isoindole-2-carboxylate
• tert-butyl (3aR,7aS)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• tert-butyl 5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• CS-0046679
• P13126
• 2199389-26-7
• 1,1-Dimethylethyl octahydro-5-hydroxy-2H-isoindole-2-carboxylate
• SB40797
• AS-51623
• PB41738
• DA-43321
• tert-butyl 5-hydroxy-octahydroisoindole-2-carboxylate
• SCHEMBL6749254
• 8-(tert-butoxycarbonyl)-8-azabicyclo[4.3.0]nonan-3-ol
• DTXSID301172665
• tert-butyl5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• (3aR,7aS)-rel-2-Boc-5-hydroxy-octahydro-2H-isoindole, AldrichCPR
• tert-butyl rel-(3aS,5S,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• tert-butyl (3aR,7aS)-5-hydroxy-octahydro-1H-
• EN300-249258
• 2-Boc-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole
• ALBB-028875
• AKOS023210660
• PB35967
• SB10664
• tert-butyl 5-hydroxy-octahydro-1H-isoindole-2-carboxylate
• tert-butyl(3aS,5S,7aR)-rel-5-hydroxy-octahydro-1H-isoindole-2-carboxylate
• 1933688-60-8
• MFCD22376589
• 203661-67-0

• MDL： MFCD22376589
• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-7-9-4-5-11(15)6-10(9)8-14/h9-11,15H,4-8H2,1-3H3
• InChI Key： ISZLPPFTZXTGHT-UHFFFAOYSA-N
• SMILES： OC1CCC2CN(C(=O)OC(C)(C)C)CC2C1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles